Cas no 2097958-93-3 (1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2097958-93-3
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 6276074
• PubChem ID: 121211136
• Update Time: 2025-05-22

1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• AKOS026721238
• F2198-0989
• 2097958-93-3
• 2-(cyclopropylmethyl)-5-thiophen-2-ylpyrazole-3-carbaldehyde

• Inchi： 1S/C12H12N2OS/c15-8-10-6-11(12-2-1-5-16-12)13-14(10)7-9-3-4-9/h1-2,5-6,8-9H,3-4,7H2
• InChI Key： FCOJELQUOSYWNO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=O)N(CC2CC2)N=1

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde

Recent Advances in the Study of 1-(Cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS: 2097958-93-3)

The compound 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS: 2097958-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The presence of both cyclopropylmethyl and thiophene moieties in its structure suggests a promising scaffold for drug development, particularly in targeting specific enzymes or receptors involved in disease pathways.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde. The study employed a multi-step reaction sequence, starting from commercially available thiophene-2-carbaldehyde, and introduced cyclopropanation under mild conditions to achieve the desired product. The authors highlighted the compound's stability under physiological conditions, making it a viable candidate for further in vivo studies.

In addition to its synthetic advancements, the pharmacological potential of this compound has been explored in the context of neurodegenerative diseases. A preclinical study demonstrated its ability to modulate the activity of key enzymes involved in oxidative stress pathways, such as NADPH oxidase and superoxide dismutase. These findings suggest that 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde may serve as a lead compound for developing neuroprotective agents. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in animal models of Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent in vitro study revealed its inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The study proposed that the compound's thiophene ring might interact with specific binding sites on inflammatory mediators, thereby reducing their activity. These results have sparked interest in designing derivatives with enhanced anti-inflammatory properties, which could be beneficial for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde represents a versatile scaffold with significant therapeutic potential. Its recent advancements in synthesis and pharmacological profiling underscore its relevance in drug discovery. Continued research will be crucial to fully exploit its benefits and address the existing challenges, paving the way for its eventual use in treating various diseases.